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Compound of Interest

Compound Name: RC-3095

Cat. No.: B15569803

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling investigational compounds like RC-3095. This document
provides essential, immediate safety and logistical information, including operational and
disposal plans, to facilitate the safe handling of RC-3095.

RC-3095 is a selective bombesin/gastrin-releasing peptide receptor (GRPR) antagonist used in

research settings.[1] Adherence to proper safety protocols is crucial to minimize exposure risks
and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is necessary when working with RC-3095.
The following table summarizes the recommended PPE.
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Protection Type

Recommended Equipment

Specifications

Eye Protection

Splash goggles

Should be worn at all times to

protect against splashes.

Hand Protection

Gloves

Chemical-resistant gloves are

required.

Body Protection

Full suit

A full laboratory suit should be

worn to prevent skin contact.

Respiratory Protection

Dust respirator

A dust respirator is necessary
to avoid inhalation of the
product, especially when
handling the powder form. A
self-contained breathing
apparatus may be required for
large spills or in poorly

ventilated areas.[2]

Foot Protection

Boots

Protective boots are
recommended to be worn in

the handling area.

Emergency First Aid Procedures

In the event of exposure to RC-3095, immediate and appropriate first aid is critical. The

following table outlines the initial response for different types of exposure.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration.[2]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water.[2]

Eye Contact

Immediately flush eyes with water as a
precaution. Remove any contact lenses if

present and easy to do so0.[2]

Ingestion

Rinse the mouth with water. Never give anything

by mouth to an unconscious person.[2]

Note: Always seek medical attention after any exposure.

Handling and Storage Protocols

Proper handling and storage are essential to maintain the integrity of RC-3095 and the safety

of laboratory personnel.

Handling:

Storage:

o Keep the container tightly closed.[2]

Avoid breathing dust.[2]

Keep the compound away from heat and sources of ignition.[2]

Use in a well-ventilated area or with local exhaust ventilation.[2]

Wash hands thoroughly after handling and before eating, smoking, or using the lavatory.[2]

o Store at a temperature at or below 5°C (41°F).[2]

Spill and Disposal Procedures
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In the event of a spill, prompt and safe cleanup is necessary to prevent contamination and

exposu

re.

Spill Response:

o Small Spills: Use appropriate tools to carefully place the spilled material into a designated

waste disposal container.[2]

e Large Spills: Use a shovel to transfer the spilled material into a convenient waste disposal

container.[2]

e Ensure adequate ventilation and wear the appropriate PPE during cleanup.

Disposal:

» Dispose of waste material in a designated and convenient waste disposal container.

» Follow all local, state, and federal regulations for chemical waste disposal.

Visualized Workflows

To further clarify the procedural steps for handling RC-3095, the following diagrams illustrate

the standard operating procedures and emergency response actions.
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Standard workflow for handling RC-3095.
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Spill or Exposure Occurs
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Emergency response for an RC-3095 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for RC-3095].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569803#personal-protective-equipment-for-
handling-rc-3095]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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